1-(4-fluorobenzyl)-4-(2,4,5-trimethoxybenzoyl)piperazine

• IUPAC Name: [4-[(4-fluorophenyl)methyl]piperazin-1-yl]-(2,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C21H25FN2O4/c1-26-18-13-20(28-3)19(27-2)12-17(18)21(25)24-10-8-23(9-11-24)14-15-4-6-16(22)7-5-15/h4-7,12-13H,8-11,14H2,1-3H3
• InChI Key: NDHFXJCSQNTXJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)N2CCN(CC2)CC3=CC=C(C=C3)F)OC)OC
• Molecular Formula: C21H25FN2O4
• Molecular Weight: 388.4 g/mol

Description

1-(4-fluorobenzyl)-4-(2,4,5-trimethoxybenzoyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It was first synthesized in the 1980s and has been used in scientific research for its potential therapeutic properties. TFMPP is a psychoactive substance that has been investigated for its effects on the central nervous system. In

Mechanism of Action

1-(4-fluorobenzyl)-4-(2,4,5-trimethoxybenzoyl)piperazine acts as a serotonin receptor agonist, specifically targeting the 5-HT2A and 5-HT2C receptors. It also has some affinity for the dopamine D2 receptor. The activation of these receptors leads to changes in neurotransmitter release, which can result in altered behavior and mood.
Biochemical and Physiological Effects:
1-(4-fluorobenzyl)-4-(2,4,5-trimethoxybenzoyl)piperazine has been shown to increase serotonin and dopamine levels in the brain, leading to altered behavior and mood. It has been reported to cause feelings of euphoria, relaxation, and mild hallucinations. However, it can also cause adverse effects such as anxiety, paranoia, and nausea.

Advantages and Limitations for Lab Experiments

1-(4-fluorobenzyl)-4-(2,4,5-trimethoxybenzoyl)piperazine has been used in animal studies to investigate its potential therapeutic properties. It has been shown to be effective in reducing drug-seeking behavior in rats and may have potential as a treatment for addiction. However, its psychoactive effects can make it difficult to study in a laboratory setting, as it can alter behavior and mood in animals.

Future Directions

Further research is needed to fully understand the potential therapeutic properties of 1-(4-fluorobenzyl)-4-(2,4,5-trimethoxybenzoyl)piperazine. Studies should focus on its effects on specific mental health disorders, such as anxiety and depression, as well as its potential as a treatment for addiction. Future studies should also investigate the long-term effects of 1-(4-fluorobenzyl)-4-(2,4,5-trimethoxybenzoyl)piperazine use and potential side effects. Additionally, the development of more specific and selective compounds that target the same receptors as 1-(4-fluorobenzyl)-4-(2,4,5-trimethoxybenzoyl)piperazine may lead to more effective treatments for mental health disorders and addiction.

Scientific Research Applications

1-(4-fluorobenzyl)-4-(2,4,5-trimethoxybenzoyl)piperazine has been investigated for its potential therapeutic properties, including its ability to treat anxiety, depression, and other mental health disorders. It has also been studied for its effects on the central nervous system, including its ability to alter serotonin and dopamine levels in the brain. 1-(4-fluorobenzyl)-4-(2,4,5-trimethoxybenzoyl)piperazine has been used in animal studies to investigate its potential as a treatment for drug addiction and other neurological disorders.